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Compound of Interest

Compound Name: 4-Vinylphenol-d4

Cat. No.: B12372730

Disclaimer: This technical guide provides a comprehensive overview of the physical and
chemical stability of 4-Vinylphenol. The stability data and characteristics for the deuterated
analog, 4-Vinylphenol-d4, are not readily available in public literature. However, the
substitution of hydrogen with deuterium is generally considered to have a minimal impact on
the overall chemical stability of a molecule. Therefore, the information presented herein for 4-
Vinylphenol is expected to be largely applicable to 4-Vinylphenol-d4. Researchers should,
nevertheless, validate these assumptions through appropriate experimental testing for their
specific applications.

Introduction

4-Vinylphenol, also known as 4-hydroxystyrene, is a phenolic compound of significant interest
in various fields, including the production of polymers and as a flavoring agent.[1] Its
deuterated form, 4-Vinylphenol-d4, serves as a valuable internal standard in analytical and
metabolic studies. Understanding the physical and chemical stability of this compound is
paramount for ensuring accurate experimental results, determining appropriate storage
conditions, and defining its shelf-life. This guide summarizes the known physical and chemical
properties, outlines potential degradation pathways, and provides generalized experimental
protocols for stability assessment.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4-Vinylphenol. This
data is essential for the proper handling, storage, and use of the compound in a research
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setting.
Property Value Reference
Molecular Formula CsHsO [2][3]
Molar Mass 120.15 g/mol [2][3]
Clear colorless to orange liquid
Appearance ) ) )
or white sublimable solid
Melting Point 73 °C
Boiling Point 189 °C @ 760 mmHg
Slightly miscible with water.
N Soluble in Chloroform
Solubility )
(Sparingly) and DMSO
(Slightly).
Sensitivity Light Sensitive, Hygroscopic

Storage and Handling

Proper storage and handling are critical to maintain the integrity of 4-Vinylphenol-d4. Based
on the available data for 4-Vinylphenol, the following conditions are recommended:

o Storage Temperature: Store in a tightly closed container in a dry, cool, and well-ventilated
place. For maintaining product quality, refrigeration is recommended. Some suppliers
recommend storage under an inert gas (nitrogen or argon) at 2-8°C.

o Light Exposure: The compound is light-sensitive and should be stored in a light-resistant
container.

e Moisture: 4-Vinylphenol is hygroscopic and should be protected from moisture. Storage
under an inert, dry atmosphere is advisable.

e Incompatible Materials: Avoid contact with strong oxidizing agents.
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e Handling: Use personal protective equipment, including gloves and safety goggles, to
prevent skin and eye contact. Ensure adequate ventilation to avoid inhalation of vapors. Use
non-sparking tools and take precautions against electrostatic discharge.

Potential Degradation Pathways

The chemical structure of 4-Vinylphenol, containing both a vinyl group and a phenolic hydroxyl
group, makes it susceptible to several degradation pathways. The primary routes of
degradation are likely to be polymerization, oxidation, and light-induced reactions.

» Polymerization: The vinyl group can undergo polymerization, especially in the presence of
heat, light, or radical initiators. This can lead to the formation of poly(4-vinylphenol).

» Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can lead to the
formation of colored quinone-type structures. This process can be accelerated by air
(oxygen), light, and the presence of metal ions.

o Light-Induced Degradation: As a light-sensitive compound, exposure to UV radiation can
promote both polymerization and oxidation reactions.
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Potential Degradation Pathways of 4-Vinylphenol-d4

Experimental Protocols for Stability Assessment
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A comprehensive stability testing program is essential to understand the degradation profile of
4-Vinylphenol-d4. This involves subjecting the compound to various stress conditions and
analyzing the formation of degradation products over time.

Forced Degradation Studies

Forced degradation, or stress testing, is performed to identify the likely degradation products
and to establish the intrinsic stability of the molecule. This helps in developing and validating a
stability-indicating analytical method.

Stress Conditions:

» Acidic Hydrolysis: Treat the sample with a dilute acid (e.g., 0.1 N HCI) at an elevated
temperature (e.g., 60 °C).

Basic Hydrolysis: Treat the sample with a dilute base (e.g., 0.1 N NaOH) at an elevated
temperature (e.g., 60 °C).

Oxidation: Expose the sample to an oxidizing agent (e.g., 3% H20:2) at room temperature.

Thermal Degradation: Expose the solid or a solution of the sample to high temperatures
(e.g., 80 °C).

Photostability: Expose the sample to light according to ICH Q1B guidelines.

Analytical Methodology

A stability-indicating analytical method is one that can accurately and precisely measure the
decrease in the active ingredient concentration and the increase in the concentration of
degradation products. High-Performance Liquid Chromatography (HPLC) is a commonly used
technique for this purpose.

Example HPLC Method:

o Column: A reversed-phase C18 column is typically suitable for separating phenolic
compounds.
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» Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid
in water) and an organic solvent (e.g., acetonitrile or methanol) is often employed.

o Detection: UV detection at a wavelength where 4-Vinylphenol and its potential degradation
products have significant absorbance. A photodiode array (PDA) detector is useful for
obtaining spectral information of the peaks.

e Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (LC-MS) is
highly recommended for the identification and structural elucidation of degradation products.

Long-Term Stability Studies

Long-term stability studies are conducted under recommended storage conditions to establish
the shelf-life of the product.

o Storage Conditions: Store samples at the recommended temperature and humidity (e.g., 2-8
°C).

o Testing Frequency: Analyze the samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24
months).

o Parameters to be Tested: Appearance, assay of 4-Vinylphenol-d4, and quantification of any
degradation products.
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Experimental Workflow for Stability Testing
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Conclusion

While specific stability data for 4-Vinylphenol-d4 is not extensively documented, a
comprehensive understanding of its non-deuterated counterpart, 4-Vinylphenol, provides a
strong foundation for its handling, storage, and stability assessment. The compound is
sensitive to light, heat, and oxygen, with polymerization and oxidation being the most probable
degradation pathways. A robust stability testing program, employing techniques such as HPLC-
UV/IMS, is crucial for determining its shelf-life and ensuring the integrity of research data.
Researchers are strongly encouraged to perform their own stability studies under their specific
experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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